Cas no 15285-39-9 (1H-1,2,4-Triazole,5-(ethylthio)-)

• Product Name: 1H-1,2,4-Triazole,5-(ethylthio)-
• CAS No: 15285-39-9
• MF: C₄H₇N₃S
• MW: 129.183478593826
• CID: 120892
• PubChem ID: 2778186
• Update Time: 2025-04-18

1H-1,2,4-Triazole,5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-(ethylthio)-
• 3-ETHYLTHIO-4H-1,2,4-TRIAZOLE
• 5-(Ethylsulfanyl)-1H-1,2,4-triazole
• 3-ethylthio-1,2,4-triazole
• 3-ethylthio-1,2,4 -triazole
• 5-ethylsulfanyl-1H-1,2,4-triazole
• 15285-39-9
• UHIOXHCBRKQOTQ-UHFFFAOYSA-N
• FT-0615668
• AKOS002665340
• MFCD01312672
• AKOS006223934
• FT-0742409
• SCHEMBL774899
• 3-Ethylthio-4(H)-1,2,4-triazole
• 15182-35-1
• 1,2,4-triazol-3-yl ethyl sulfide
• SCHEMBL12242700
• 3-(ethylthio)-4H-1,2,4-triazole

• Inchi： 1S/C4H7N3S/c1-2-8-4-5-3-6-7-4/h3H,2H2,1H3,(H,5,6,7)
• InChI Key： UHIOXHCBRKQOTQ-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC

Computed Properties

• Exact Mass: 129.03621
• Monoisotopic Mass: 129.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 294.4°C at 760 mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.571
• PSA: 41.57